Cas no 2229416-59-3 (3-(2-amino-1H-imidazol-5-yl)-4-bromobenzonitrile)

• Product Name: 3-(2-amino-1H-imidazol-5-yl)-4-bromobenzonitrile
• CAS No: 2229416-59-3
• MF: C₁₀H₇BrN₄
• MW: 263.093380212784
• CID: 5891722
• PubChem ID: 165798647
• Update Time: 2025-08-03

3-(2-amino-1H-imidazol-5-yl)-4-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-1H-imidazol-5-yl)-4-bromobenzonitrile
• 2229416-59-3
• EN300-1935815

• Inchi： 1S/C10H7BrN4/c11-8-2-1-6(4-12)3-7(8)9-5-14-10(13)15-9/h1-3,5H,(H3,13,14,15)
• InChI Key： UHKKZNVQWTXDLI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C1=CN=C(N)N1

Computed Properties

• Exact Mass: 261.98541g/mol
• Monoisotopic Mass: 261.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.5Ų

Additional information on 3-(2-amino-1H-imidazol-5-yl)-4-bromobenzonitrile

3-(2-amino-1H-imidazol-5-yl)-4-bromobenzonitrile: A Comprehensive Overview

The compound 3-(2-amino-1H-imidazol-5-yl)-4-bromobenzonitrile (CAS No. 2229416-59-3) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, often referred to as bromobenzonitrile derivative, combines the structural features of an imidazole ring and a nitrile group, making it a unique subject of study in modern chemical research.

Recent studies have highlighted the importance of imidazole-containing compounds in drug discovery and material science. The imidazole ring, a five-membered heterocycle with two nitrogen atoms, is known for its aromaticity and ability to form hydrogen bonds, which are crucial for bioavailability and pharmacokinetics. In the case of 3-(2-amino-1H-imidazol-5-yl)-4-bromobenzonitrile, the imidazole moiety is further substituted with an amino group, enhancing its potential for interaction with biological targets.

The presence of a bromine atom at the para position of the benzene ring introduces additional electronic effects. Bromine, being an electron-withdrawing group, increases the electrophilicity of the aromatic ring, which can influence the reactivity of the compound in various chemical reactions. This property makes bromobenzonitrile derivatives valuable in organic synthesis, particularly in the construction of complex molecular frameworks.

One of the most intriguing aspects of 3-(2-amino-1H-imidazol-5-yl)-4-bromobenzonitrile is its application in medicinal chemistry. Recent research has focused on its potential as a lead compound for developing novel therapeutic agents. For instance, studies have demonstrated that this compound exhibits antitumor activity by targeting specific oncogenic pathways. The amino group on the imidazole ring plays a critical role in binding to protein targets, making it a promising candidate for anticancer drug development.

In addition to its pharmacological applications, bromobenzonitrile derivatives have also found utility in material science. The nitrile group in this compound can undergo various transformations to yield functional materials with tailored properties. For example, polymerization of nitriles can lead to high-performance polymers used in electronics and advanced composites.

The synthesis of 3-(2-amino-1H-imidazol-5-yl)-4-bromobenzonitrile involves a series of well-established organic reactions. The starting material is typically an aromatic amine, which undergoes cyclization to form the imidazole ring. Subsequent bromination and cyanation steps yield the final product. Researchers have optimized these steps to achieve high yields and purity, ensuring scalability for industrial applications.

From an environmental perspective, understanding the fate and transport of bromobenzonitrile derivatives is crucial for assessing their safety and sustainability. Recent studies have investigated their degradation pathways under various environmental conditions, revealing that these compounds can undergo biodegradation or photodegradation depending on their exposure conditions.

In conclusion, 3-(2-amino-1H-imidazol-5-yl)-4-bromobenzonitrile stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing science and technology.